Cas no 1081133-08-5 (2-[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]pyridine)

• Product Name: 2-[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]pyridine
• CAS No: 1081133-08-5
• MF: C₁₃H₈BrN₃O
• MW: 302.126121520996
• CID: 5847496
• PubChem ID: 29128575
• Update Time: 2025-06-28

2-[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromophenyl)-5-(pyridin-2-yl)-1,3,4-oxadiazole
• Pyridine, 2-[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]-
• 2-[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]pyridine
• 1081133-08-5
• F1048-2946
• 2-(4-bromophenyl)-5-pyridin-2-yl-1,3,4-oxadiazole
• SCHEMBL15272148
• AKOS005536834

• Inchi： 1S/C13H8BrN3O/c14-10-6-4-9(5-7-10)12-16-17-13(18-12)11-3-1-2-8-15-11/h1-8H
• InChI Key： ORSUOGSWJBBHJU-UHFFFAOYSA-N
• SMILES： C1(C2=NN=C(C3=CC=C(Br)C=C3)O2)=NC=CC=C1

Computed Properties

• Exact Mass: 300.98507g/mol
• Monoisotopic Mass: 300.98507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.520±0.06 g/cm3(Predicted)
• Boiling Point: 444.2±51.0 °C(Predicted)
• pka: -1.24±0.19(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 2-[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]pyridine

Comprehensive Overview of 2-[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]pyridine (CAS No. 1081133-08-5)

The compound 2-[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]pyridine (CAS No. 1081133-08-5) is a heterocyclic organic molecule that has garnered significant attention in recent years due to its versatile applications in pharmaceutical research, material science, and agrochemical development. With the increasing demand for novel bioactive compounds, this oxadiazole-pyridine hybrid has emerged as a promising candidate for drug discovery and functional material design. Its unique structural features, including the 1,3,4-oxadiazole core and pyridine moiety, contribute to its diverse biological and physicochemical properties.

One of the most searched questions about this compound is: "What are the applications of 2-[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]pyridine in drug development?" Recent studies suggest that this molecule exhibits potential as a scaffold for designing kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. The presence of both oxadiazole and pyridine rings in its structure allows for multiple interaction points with biological targets, making it particularly interesting for medicinal chemists exploring structure-activity relationships (SAR) in small molecule therapeutics.

From a material science perspective, researchers frequently inquire about "How does the bromophenyl group influence the electronic properties of 2-[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]pyridine?" The 4-bromophenyl substituent significantly affects the compound's photophysical characteristics, potentially making it useful in organic light-emitting diodes (OLEDs) or as a building block for π-conjugated systems. This aligns with current trends in sustainable electronics and energy-efficient display technologies.

The synthesis of CAS 1081133-08-5 typically involves cyclization reactions of appropriate hydrazide precursors, followed by coupling with pyridine derivatives. Many synthetic chemists search for "optimized synthetic routes for 2-[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]pyridine" to improve yields and reduce environmental impact. Recent advances in green chemistry have led to more sustainable protocols using catalytic methods and alternative energy sources like microwave irradiation.

In the context of analytical characterization, common search queries include "What spectroscopic techniques are best for analyzing 2-[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]pyridine?" The compound is typically characterized using a combination of NMR spectroscopy (particularly ¹H and ¹³C), mass spectrometry, and X-ray crystallography when single crystals can be obtained. The bromine atom provides a distinctive signature in these analytical methods, facilitating structural confirmation.

Recent patent literature reveals growing interest in 2-[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]pyridine derivatives for various applications. Innovators often search for "IP status of CAS 1081133-08-5" to assess freedom-to-operate in research and development projects. While the base compound may be reported in scientific literature, many modified versions with enhanced properties are currently under patent protection in different jurisdictions.

The stability and storage conditions of this compound are another frequent topic of inquiry. Proper handling requires protection from light and moisture, with recommended storage at controlled temperatures. Researchers often look for "compatibility of 2-[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]pyridine with common solvents" to guide formulation development. The compound generally shows good solubility in polar organic solvents like DMSO and DMF, which is valuable for biological screening assays.

From a regulatory perspective, while CAS 1081133-08-5 itself isn't classified as hazardous under major chemical inventories, researchers should always consult updated safety data sheets (SDS) for specific handling guidelines. The scientific community continues to investigate "structure-toxicity relationships of oxadiazole-containing compounds" to better understand their biological profiles.

In conclusion, 2-[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]pyridine represents an important structural motif in modern chemical research. Its combination of heterocyclic components offers numerous possibilities for molecular design across multiple disciplines. As research progresses, we anticipate new discoveries about this compound's potential in addressing current challenges in healthcare, materials science, and beyond.